rac Demethyl Citalopram-d3 Hydrochloride
rac Demethyl Citalopram-d3 Hydrochloride
Desmethylcitalopram-d3 (hydrochloride) is an analytical reference standard intended for use as an internal standard for the quantification of desmethylcitalopram by GC- or LC-MS. Desmethylcitalopram is an active metabolite of citalopram. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1189650-18-7
VCID:
VC0026553
InChI:
InChI=1S/C19H19FN2O.ClH/c1-22-10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-23-19;/h3-8,11,22H,2,9-10,13H2,1H3;1H/i1D3;
SMILES:
CNCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Cl
Molecular Formula:
C19H20ClFN2O
Molecular Weight:
349.8 g/mol
rac Demethyl Citalopram-d3 Hydrochloride
CAS No.: 1189650-18-7
Cat. No.: VC0026553
Molecular Formula: C19H20ClFN2O
Molecular Weight: 349.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Desmethylcitalopram-d3 (hydrochloride) is an analytical reference standard intended for use as an internal standard for the quantification of desmethylcitalopram by GC- or LC-MS. Desmethylcitalopram is an active metabolite of citalopram. This product is intended for research and forensic applications. |
|---|---|
| CAS No. | 1189650-18-7 |
| Molecular Formula | C19H20ClFN2O |
| Molecular Weight | 349.8 g/mol |
| IUPAC Name | 1-(4-fluorophenyl)-1-[3-(trideuteriomethylamino)propyl]-3H-2-benzofuran-5-carbonitrile;hydrochloride |
| Standard InChI | InChI=1S/C19H19FN2O.ClH/c1-22-10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-23-19;/h3-8,11,22H,2,9-10,13H2,1H3;1H/i1D3; |
| Standard InChI Key | DYIZNULSIBGJPJ-NIIDSAIPSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])NCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Cl |
| SMILES | CNCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Cl |
| Canonical SMILES | CNCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Cl |
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